3-(Trimethylsilylmethyl)cyclobutan-1-amine;hydrochloride
Overview
Description
Scientific Research Applications
Catalysis and Synthesis
Research indicates that compounds similar to 3-(Trimethylsilylmethyl)cyclobutan-1-amine; hydrochloride are effective in catalyzing various chemical reactions. For instance, bis(trimethylsilyl) amides have been utilized as competent catalysts for intramolecular alkene hydroaminations, showcasing the potential of silylmethyl-substituted compounds in facilitating highly stereocontrolled chemical transformations (Kim, Livinghouse, & Bercaw, 2001).
Medicinal Chemistry Applications
In medicinal chemistry, the synthesis of cyclobutane-containing compounds, including those derived from 3-(Trimethylsilylmethyl)cyclobutan-1-amine; hydrochloride, is of interest due to their presence in biologically active compounds. The ability to synthesize these compounds in a diastereo- and enantioselective manner opens up possibilities for developing new pharmaceuticals with improved efficacy and safety profiles (Feng, Hao, Liu, & Buchwald, 2019).
Safety and Hazards
properties
IUPAC Name |
3-(trimethylsilylmethyl)cyclobutan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NSi.ClH/c1-10(2,3)6-7-4-8(9)5-7;/h7-8H,4-6,9H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VATGRDVKDDKEDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)CC1CC(C1)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20ClNSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Trimethylsilylmethyl)cyclobutan-1-amine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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